![molecular formula C15H11F3N2O2 B8781062 [2-Nitro-4-(trifluoromethyl)phenyl]indoline](/img/structure/B8781062.png)
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REACTION_CXSMILES
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Cl.[Sn](Cl)Cl.[N+:5]([C:8]1[CH:13]=[C:12]([C:14]([F:17])([F:16])[F:15])[CH:11]=[CH:10][C:9]=1[N:18]1[C:26]2[C:21](=[CH:22][CH:23]=[CH:24][CH:25]=2)[CH2:20][CH2:19]1)([O-])=O.C(=O)(O)[O-].[Na+]>CO>[NH2:5][C:8]1[CH:13]=[C:12]([C:14]([F:15])([F:16])[F:17])[CH:11]=[CH:10][C:9]=1[N:18]1[C:26]2[C:21](=[CH:22][CH:23]=[CH:24][CH:25]=2)[CH2:20][CH2:19]1 |f:3.4|
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Name
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Quantity
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1.28 mL
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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1.57 g
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Type
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reactant
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Smiles
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[Sn](Cl)Cl
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Name
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Quantity
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730 mg
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=C(C=CC(=C1)C(F)(F)F)N1CCC2=CC=CC=C12
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Name
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Quantity
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7 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])(O)=O.[Na+]
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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stirred for eight hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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obtained
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Type
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EXTRACTION
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Details
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The resulting mixture was extracted three times with ethyl acetate
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Type
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WASH
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Details
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The obtained organic layer was washed with a saturated sodium chloride solution
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Type
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CUSTOM
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Details
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The residue was purified by silica gel column chromatography (50 g, hexane/ethyl acetate=10/1)
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Reaction Time |
8 h |
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Name
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Type
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product
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Smiles
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NC1=C(C=CC(=C1)C(F)(F)F)N1CCC2=CC=CC=C12
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| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 619 mg | |
| YIELD: PERCENTYIELD | 93.9% | |
| YIELD: CALCULATEDPERCENTYIELD | 93.9% |
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
